![molecular formula C15H19ClN4OS B6269894 9-(2,1,3-benzothiadiazole-5-carbonyl)-9-azabicyclo[3.3.1]nonan-3-amine hydrochloride CAS No. 2639437-34-4](/img/no-structure.png)
9-(2,1,3-benzothiadiazole-5-carbonyl)-9-azabicyclo[3.3.1]nonan-3-amine hydrochloride
Overview
Description
The compound “9-(2,1,3-benzothiadiazole-5-carbonyl)-9-azabicyclo[3.3.1]nonan-3-amine hydrochloride” is a complex organic molecule. It contains a benzothiadiazole group, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements), and an azabicyclo[3.3.1]nonane group, which is a type of bicyclic compound (a structure containing two fused rings). The presence of these groups suggests that this compound might have interesting chemical and physical properties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '9-(2,1,3-benzothiadiazole-5-carbonyl)-9-azabicyclo[3.3.1]nonan-3-amine hydrochloride' involves the reaction of 9-azabicyclo[3.3.1]nonan-3-amine with 2,1,3-benzothiadiazole-5-carbonyl chloride in the presence of a base to form the desired product. The product is then converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "9-azabicyclo[3.3.1]nonan-3-amine", "2,1,3-benzothiadiazole-5-carbonyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 9-azabicyclo[3.3.1]nonan-3-amine in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. triethylamine) to the solution and stir.", "Step 3: Slowly add 2,1,3-benzothiadiazole-5-carbonyl chloride to the solution while stirring.", "Step 4: Continue stirring the reaction mixture for a suitable amount of time (e.g. 24 hours) at room temperature.", "Step 5: Quench the reaction by adding water to the mixture and extract the product using a suitable organic solvent (e.g. ethyl acetate).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Dissolve the crude product in a suitable solvent (e.g. ethanol) and add hydrochloric acid to form the hydrochloride salt.", "Step 8: Isolate the product by filtration or precipitation and dry under vacuum." ] } | |
CAS RN |
2639437-34-4 |
Molecular Formula |
C15H19ClN4OS |
Molecular Weight |
338.9 |
Purity |
90 |
Origin of Product |
United States |
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